Cas no 57598-34-2 (Tert-Butyl 3-Bromophenyl(Methyl)Carbamate)

Tert-Butyl 3-Bromophenyl(Methyl)Carbamate is a specialized carbamate derivative featuring a tert-butyl ester group and a brominated phenyl ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its bromine moiety enables further functionalization via cross-coupling reactions. The tert-butyl carbamate group offers stability under various reaction conditions while facilitating selective deprotection when required. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the preparation of active pharmaceutical ingredients (APIs) and advanced materials. The compound’s reactivity and robustness contribute to its utility in constructing complex molecular architectures.
Tert-Butyl 3-Bromophenyl(Methyl)Carbamate structure
57598-34-2 structure
Product Name:Tert-Butyl 3-Bromophenyl(Methyl)Carbamate
CAS No:57598-34-2
MF:C12H16BrNO2
MW:286.164942741394
MDL:MFCD14635681
CID:858814
PubChem ID:22997148
Update Time:2026-04-29

Tert-Butyl 3-Bromophenyl(Methyl)Carbamate Chemical and Physical Properties

Names and Identifiers

    • N-BOC-N-Methyl-3-broMoaniline
    • tert-butyl 3-bromophenylmethylcarbamate
    • tert-butyl N-(3-bromophenyl)-N-methylcarbamate
    • 3-Bromo-N-tert-butoxycarbonyl-N-methylaniline
    • N-Boc 3-bromo-N-methylaniline
    • Tert-Butyl 3-Bromophenyl(Methyl)Carbamate
    • MDL： MFCD14635681
    • Inchi： InChI=1S/C12H16BrNO2/c1-12(2,3)16-11(15)14(4)10-7-5-6-9(13)8-10/h5-8H,1-4H3
    • InChI Key： BJNPOFRPHNDRHC-UHFFFAOYSA-N
    • SMILES： CC(C)(C)OC(=O)N(C)C1=CC=CC(=C1)Br

Computed Properties

  • Exact Mass: 285.03600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 29.54000
  • LogP: 3.82040

Tert-Butyl 3-Bromophenyl(Methyl)Carbamate Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Tert-Butyl 3-Bromophenyl(Methyl)Carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB446502-1 g
tert-Butyl 3-bromophenyl(methyl)carbamate; .
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abcr
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EN300-176956-2.5g
tert-butyl N-(3-bromophenyl)-N-methylcarbamate
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EN300-176956-5.0g
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Tert-Butyl 3-Bromophenyl(Methyl)Carbamate Production Method

Tert-Butyl 3-Bromophenyl(Methyl)Carbamate Related Literature

57598-34-2 (Tert-Butyl 3-Bromophenyl(Methyl)Carbamate) Related Products

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